(9H-Fluoren-9-yl)methyl pyrrolidin-3-ylcarbamate hydrochloride

Specification

• CAS No.: 1220040-24-3
• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.8
• IUPAC Name: 9H-fluoren-9-ylmethyl N-pyrrolidin-3-ylcarbamate;hydrochloride
• Standard InChI: InChI=1S/C19H20N2O2.ClH/c22-19(21-13-9-10-20-11-13)23-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18;/h1-8,13,18,20H,9-12H2,(H,21,22);1H
• Standard InChI Key: QHJZPPSRUIFDDD-UHFFFAOYSA-N
• SMILES: C1CNCC1NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24.Cl
• Canonical SMILES: C1CNCC1NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24.Cl

Introduction

(9H-Fluoren-9-yl)methyl pyrrolidin-3-ylcarbamate hydrochloride is a chemical compound used primarily in research settings. It is known by several synonyms, including 3-(N-FMOC-AMINO)PYRROLIDINE HYDROCHLORIDE and 3-(N-FMOC-AMINO)PYRROLIDINE HCL, among others. This compound is often utilized in chemical synthesis and peptide chemistry due to its protective group properties.

Synonyms and CAS Numbers

• Synonyms: (9H-Fluoren-9-yl)methyl pyrrolidin-3-ylcarbamate hydrochloride, 3-(N-FMOC-AMINO)PYRROLIDINE HYDROCHLORIDE, 3-(N-FMOC-AMINO)PYRROLIDINE HCL, among others.

• CAS Numbers: 1220040-24-3 for the racemic form and 1394822-91-3 for the (S)-enantiomer.

Applications and Uses

This compound is primarily used in peptide synthesis as a protected amino acid derivative. The fluorenylmethyloxycarbonyl (FMOC) group acts as a protecting group for the amino function, which can be easily removed under mild conditions, making it suitable for solid-phase peptide synthesis.

Safety and Handling

• Hazard Statements: H315 (causes skin irritation), H319 (causes serious eye irritation).

• Precautionary Statements: P264 (wash hands thoroughly after handling), P280 (wear protective gloves/eye protection), P302+P352 (if on skin: wash with plenty of soap and water), P337+P313 (if eye irritation persists: get medical advice/attention), and others.